
Safe Disposal of Modoflaner: A Procedural
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Modoflaner

Cat. No.: B3321297 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Modoflaner in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and environmental protection. Modoflaner is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects, necessitating its management

as hazardous waste.[1]

Immediate Safety and Handling
Before handling Modoflaner, it is imperative to be familiar with its hazards and to use

appropriate personal protective equipment (PPE).

1.1 Required Personal Protective Equipment (PPE) All personnel handling Modoflaner must

use the following PPE to minimize exposure:[1]

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves.

Body Protection: Impervious laboratory coat or clothing.

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust formation and inhalation.[1]

1.2 Engineering Controls Always handle Modoflaner in a well-ventilated area.[1] A chemical

fume hood is recommended. An accessible safety shower and eyewash station must be
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available.[1]

Quantitative Data and Chemical Properties
The following table summarizes key quantitative and chemical properties of Modoflaner.

Property Data Reference

CAS Number 1331922-53-2 [1]

Molecular Formula C23H10F12IN3O2 [2][3]

Molecular Weight 715.23 g/mol [1]

Appearance Solid powder [2]

Solubility
Soluble in DMSO (e.g., 10 mM

or 90.0 mg/mL)
[2][3]

Storage (Powder)
Store at -20°C for long-term

stability (up to 3 years).
[3]

Storage (In Solvent)
Store at -80°C for up to 6

months.
[4][5]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Modoflaner Disposal Workflow
The following diagram outlines the required step-by-step process for the safe disposal of

Modoflaner waste.
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Waste Generation & Segregation

Waste Containment & Labeling

Storage & Disposal

1. Waste Generation
(Expired chemical, contaminated labware,

unused solutions)

2. Segregate Waste
Is waste contaminated with Modoflaner?

3. Use Designated Container
(Clearly marked, leak-proof,

chemically compatible)

Yes

4. Label Container
'Hazardous Waste - Modoflaner'
Include accumulation start date.

5. Store Securely
(In designated satellite accumulation area,

away from incompatible materials)

6. Arrange for Pickup
Contact licensed hazardous waste

disposal contractor.

7. Final Disposal
(Transport to an approved waste

disposal plant, likely via incineration)

DO NOT Pour Down Drain
(Environmental Hazard H410)

DO NOT Mix with Incompatibles
(Strong acids/alkalis, oxidizers)

Click to download full resolution via product page
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Caption: Workflow for the safe segregation, containment, and disposal of Modoflaner
hazardous waste.

Standard Operating Procedure: Disposal of
Modoflaner Waste
This procedure details the step-by-step process for disposing of materials contaminated with

Modoflaner. This includes pure (expired) chemical, solutions, and contaminated labware.

Objective: To ensure the safe and compliant disposal of Modoflaner waste streams.

4.1. Waste Segregation and Collection

Identify Waste: Identify all waste streams containing Modoflaner. This includes:

Unused or expired solid Modoflaner.

Aqueous and solvent-based solutions containing Modoflaner.

Contaminated materials (e.g., pipette tips, gloves, vials, absorbent pads).

Segregate at Source: Do not mix Modoflaner waste with non-hazardous laboratory trash.

Use Approved Containers: Collect all Modoflaner waste in a dedicated, leak-proof

hazardous waste container that is chemically compatible with the solvents used.

4.2. Container Labeling and Storage

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the name "Modoflaner," and a description of the contents (e.g., "Modoflaner in DMSO,"

"Solid Modoflaner Waste").

Secure Storage: Keep the waste container sealed when not in use. Store it in a designated

satellite accumulation area within the laboratory, away from incompatible materials.[1]

4.3. Spill Management
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Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel and ensure the

area is well-ventilated.[1]

Use Full PPE: Don appropriate PPE before attempting to clean the spill.[1]

Containment: Prevent the spill from spreading or entering drains or water courses.[1]

Cleanup: Absorb liquid spills with an inert, non-combustible material such as diatomite or

universal binders.[1] Carefully sweep up solid spills, avoiding dust generation.

Dispose of Cleanup Material: Collect all contaminated cleanup materials and place them in

the designated Modoflaner hazardous waste container.[1]

4.4. Final Disposal

Professional Disposal: The final disposal of Modoflaner waste must be conducted by a

licensed and approved hazardous waste disposal company.[1]

Regulatory Compliance: Disposal must adhere to all federal, state, and local regulations,

such as those outlined by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[6][7][8]

Prohibited Actions:

NEVER dispose of Modoflaner down the drain.[7][9] Its high aquatic toxicity poses a

significant environmental risk.[1]

NEVER dispose of Modoflaner in regular trash.

NEVER attempt to neutralize Modoflaner with strong acids, alkalis, or oxidizing agents

without a validated deactivation protocol, as this could lead to hazardous reactions.[1]

Protocol: Decontamination of Non-Disposable
Glassware
This protocol provides a general methodology for decontaminating glassware that has been in

contact with Modoflaner. Note: This procedure should be validated for effectiveness under

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC46817.html
https://dcchemicals.com/msds/MSDS_DC46817.html
https://dcchemicals.com/msds/MSDS_DC46817.html
https://dcchemicals.com/msds/MSDS_DC46817.html
https://www.benchchem.com/product/b3321297?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46817.html
https://www.benchchem.com/product/b3321297?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46817.html
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.benchchem.com/product/b3321297?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://dcchemicals.com/msds/MSDS_DC46817.html
https://www.benchchem.com/product/b3321297?utm_src=pdf-body
https://www.benchchem.com/product/b3321297?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46817.html
https://www.benchchem.com/product/b3321297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3321297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific laboratory conditions. The rinsate generated is considered hazardous waste.

Objective: To effectively remove Modoflaner residues from non-disposable laboratory

glassware prior to routine cleaning.

Materials:

Appropriate organic solvent in which Modoflaner is soluble (e.g., DMSO, followed by

ethanol or acetone).

Designated hazardous waste container for liquid rinsate.

Full PPE as described in Section 1.1.

Procedure:

Initial Rinse (in fume hood):

Rinse the glassware surface three times with a small amount of an appropriate organic

solvent (e.g., technical-grade ethanol or acetone) to remove the bulk of the Modoflaner
residue.

Collect all rinsate in the designated hazardous waste container labeled for Modoflaner.

Soaking (Optional, for heavy contamination):

If necessary, soak the glassware in the chosen solvent for a period determined by internal

validation (e.g., 1-2 hours).

Decant the soaking solvent into the hazardous waste container.

Aqueous Wash:

Wash the glassware with a standard laboratory detergent and water.

Perform a final rinse with deionized water.

Drying:
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Allow the glassware to air-dry in a well-ventilated area or dry in an oven as per standard

laboratory procedures.

Waste Disposal:

Ensure all solvent rinsate is collected and disposed of as hazardous waste according to

the procedures in Section 4.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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